2-(diethylamino)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C9H15N3O/c1-4-12(5-2)9-10-7(3)6-8(13)11-9/h6H,4-5H2,1-3H3,(H,10,11,13)
• InChI Key: NQCPECCCWDWTJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=O)C=C(N1)C
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

The compound with the identifier “2-(diethylamino)-6-methyl-1H-pyrimidin-4-one” is a chemical entity cataloged in the PubChem database PubChem is a public repository for information on the biological activities of small molecules

Chemical Reactions Analysis

2-(diethylamino)-6-methyl-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts that facilitate the transformation of the compound. The major products formed from these reactions depend on the specific conditions and reagents used, leading to a variety of derivatives with potentially useful properties.

Scientific Research Applications

2-(diethylamino)-6-methyl-1H-pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe to study specific biochemical pathways or as a potential therapeutic agent. In medicine, its unique properties could be harnessed for the development of new drugs or diagnostic tools. In industry, this compound might be used in the production of materials with specialized functions.

Mechanism of Action

The mechanism of action of 2-(diethylamino)-6-methyl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to particular proteins or enzymes, altering their activity and leading to downstream effects. These interactions can result in changes in cellular processes, which can be harnessed for therapeutic purposes or to gain insights into biological mechanisms.

Comparison with Similar Compounds

2-(diethylamino)-6-methyl-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but this compound may exhibit distinct properties that make it particularly valuable for certain applications. The comparison of these compounds can provide insights into the structure-activity relationships and guide the development of new derivatives with enhanced properties.

Conclusion

This compound is a compound with significant potential in various scientific fields. Its unique chemical properties, diverse reactivity, and wide range of applications make it a valuable subject of study. Further research into its synthesis, reactions, and applications will continue to uncover new possibilities for its use in chemistry, biology, medicine, and industry.